Cas no 1785291-11-3 (2-methyl-3-{pyrazolo1,5-apyrimidin-6-yl}propanoic acid)

• Product Name: 2-methyl-3-{pyrazolo1,5-apyrimidin-6-yl}propanoic acid
• CAS No: 1785291-11-3
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 6120500
• PubChem ID: 84778273
• Update Time: 2025-05-20

2-methyl-3-{pyrazolo1,5-apyrimidin-6-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-{pyrazolo1,5-apyrimidin-6-yl}propanoic acid
• 1785291-11-3
• 2-methyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid
• EN300-1732164

• Inchi： 1S/C10H11N3O2/c1-7(10(14)15)4-8-5-11-9-2-3-12-13(9)6-8/h2-3,5-7H,4H2,1H3,(H,14,15)
• InChI Key： HMMUOFRCZGNUNH-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1C=NC2=CC=NN2C=1)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.5Ų

Additional information on 2-methyl-3-{pyrazolo1,5-apyrimidin-6-yl}propanoic acid

2-Methyl-3-{Pyrazolo[1,5-a]Pyrimidin-6-Yl}Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 1785291-11-3, commonly referred to as 2-methyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolo[1,5-a]pyrimidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The pyrazolo[1,5-a]pyrimidine core of this molecule is a heterocyclic structure that has been extensively studied due to its ability to interact with various biological targets, including kinases and other enzymes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-methyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid through multi-step processes involving microwave-assisted reactions and catalytic transformations. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for biological testing. The propanoic acid moiety in the molecule plays a crucial role in modulating its physicochemical properties, such as solubility and bioavailability.

One of the most promising aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a pivotal role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Studies have shown that 2-methyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid exhibits potent inhibitory activity against several kinases, including Aurora kinases and CDKs (cyclin-dependent kinases). This makes it a valuable candidate for drug development programs targeting these enzymes.

In addition to its kinase inhibitory properties, this compound has also been investigated for its antiproliferative effects on various cancer cell lines. Preclinical studies have demonstrated that it induces apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings underscore its potential as an anticancer agent, particularly for cancers where kinase activity is a driving force behind tumor growth and metastasis.

The molecular structure of 2-methyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid is characterized by a pyrazolo[1,5-a]pyrimidine ring fused with a propanoic acid group. This unique arrangement allows for extensive hydrogen bonding and π–π interactions, which are critical for its binding affinity to target proteins. Computational studies using molecular docking techniques have provided insights into how this compound interacts with kinase active sites, revealing key residues responsible for its binding specificity.

Another area of interest lies in the bioavailability and pharmacokinetics of this compound. Research has focused on optimizing its pharmacokinetic profile to enhance its efficacy in vivo. Techniques such as liposomal encapsulation and nanoparticle formulation have been explored to improve drug delivery and reduce systemic toxicity. These efforts are crucial for translating laboratory findings into clinical applications.

Furthermore, the synthetic versatility of pyrazolo[1,5-a]pyrimidine derivatives has opened avenues for exploring analogs with enhanced biological activities. By modifying substituents at various positions on the ring system, chemists can fine-tune the compound's properties to target specific biological pathways or overcome resistance mechanisms in cancer cells.

In conclusion, 2-methyl-3-{pyrazolo[1,5-a]pyrimidin-6-yl}propanoic acid represents a compelling lead compound with significant potential in drug discovery. Its unique chemical structure, coupled with promising biological activities, positions it as a valuable tool for addressing unmet medical needs in oncology and other therapeutic areas. Continued research into its mechanisms of action, optimization of its pharmacokinetic profile, and exploration of novel analogs will undoubtedly advance our understanding of this compound's therapeutic potential.